Cas no 65869-72-9 (1,3,5,7-tetraphenylcyclohepta[c]furan-6-one)

1,3,5,7-tetraphenylcyclohepta[c]furan-6-one structure
65869-72-9 structure
Product Name:1,3,5,7-tetraphenylcyclohepta[c]furan-6-one
CAS No:65869-72-9
MF:C33H22O2
MW:450.526588916779
CID:962704
PubChem ID:328084
Update Time:2025-04-19

1,3,5,7-tetraphenylcyclohepta[c]furan-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-tetraphenylcyclohepta[c]furan-6-one
    • AC1L71UH
    • NSC305523
    • NSC-305523
    • 65869-72-9
    • DTXSID60316674
    • 1,3,5,7-Tetraphenyl-6H-cyclohepta[c]furan-6-one
    • Inchi: 1S/C33H22O2/c34-31-27(23-13-5-1-6-14-23)21-29-30(22-28(31)24-15-7-2-8-16-24)33(26-19-11-4-12-20-26)35-32(29)25-17-9-3-10-18-25/h1-22H
    • InChI Key: AXPWBHQBQVJOKP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C2C=C(C3C=CC=CC=3)C(C(C3C=CC=CC=3)=CC2=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 450.16206
  • Monoisotopic Mass: 450.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
  • LogP: 8.46100
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